1-((1R,5S)-8-((3'-methyl-[1,1'-biphenyl]-4-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione
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Overview
Description
The compound appears to contain several functional groups including a pyrrolidine-2,5-dione (a type of lactam), a sulfonyl group, and a bicyclic structure. The presence of these functional groups suggests that the compound could have interesting chemical properties and reactivity .
Molecular Structure Analysis
The molecular structure of this compound is likely quite complex due to the presence of the bicyclic structure and the various functional groups. The 3D structure would be determined by the specific arrangement of these groups in space, and could be analyzed using techniques like X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the functional groups present. For example, the pyrrolidine-2,5-dione ring could potentially undergo reactions at the carbonyl groups, and the sulfonyl group could participate in substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonyl group and the hydrogen-bonding capable carbonyl groups in the pyrrolidine-2,5-dione ring could impact its solubility and boiling/melting points .Scientific Research Applications
Molecular Structure and Conformation
Research into similar compounds reveals detailed analysis of molecular structures and conformations, as seen in studies involving related bicyclic and tricyclic systems. For example, the investigation of the crystal structure of a closely related compound shows its piperidine ring adopting a chair conformation and the pyrrolidine ring adopting an envelope conformation, highlighting the importance of molecular geometry in determining physical and chemical properties (Li-min Yang et al., 2008).
Synthesis and Stereochemistry
The synthesis and stereochemical determination of active metabolites of potent kinase inhibitors illustrate the complex synthetic routes employed to achieve specific stereochemistry, crucial for biological activity. Such studies shed light on the synthetic versatility of bicyclic scaffolds, similar to the one , for generating biologically active molecules (Zecheng Chen et al., 2010).
Biological Activity
Compounds with similar structures have been evaluated for various biological activities, including as potential cognitive enhancers and for their role in reversing amnesia in animal models. These studies demonstrate the therapeutic potential of such compounds in treating cognitive disorders (D. Butler et al., 1987).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[8-[4-(3-methylphenyl)phenyl]sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O4S/c1-16-3-2-4-18(13-16)17-5-9-22(10-6-17)31(29,30)26-19-7-8-20(26)15-21(14-19)25-23(27)11-12-24(25)28/h2-6,9-10,13,19-21H,7-8,11-12,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJRJAMKJLXDWBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC=C(C=C2)S(=O)(=O)N3C4CCC3CC(C4)N5C(=O)CCC5=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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